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Compound of Interest

Compound Name: 4-Bromobenzoic-d4 Acid

Cat. No.: B602585

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the safety information for 4-Bromobenzoic-d4
acid, compiled from Safety Data Sheets (SDS). It is intended to serve as a technical guide for
professionals in research and development. The safety, handling, and hazard information
presented is primarily based on the non-deuterated analog, 4-Bromobenzoic acid, as its
properties are representative for safety considerations.

Chemical Identification and Properties

4-Bromobenzoic-d4 acid is the deuterated form of 4-Bromobenzoic acid, often used as an
internal standard or tracer in quantitative analysis.[1] While its safety profile is analogous to its
non-deuterated counterpart, the molecular weight differs.

Table 1: Physical and Chemical Properties | Property | Value | Source | | --- | --- | --- | |
Molecular Formula | C7HD4BrOz2 |[2] | | Molecular Weight | 205.04 g/mol |[1][2][3] | | CAS
Number | 787624-24-2 | | | Appearance | White to off-white or beige solid powder/crystals. | | |
Melting Point | 252-254 °C | | | Boiling Point | 299.8 °C at 760 mmHg | | | Flash Point | 135.1 °C
| | | Density | 1.894 g/cm?3 | | | Solubility | Slightly soluble in water; soluble in hot water. Soluble
in ethanol and DMSO. | | pKa | 3.96 at 25°C | | | Log Pow (n-octanol/water)| 2.86 at 25°C | |

Hazard Identification and Classification
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This substance is classified as hazardous. The primary routes of exposure are inhalation, skin
contact, eye contact, and ingestion.

Table 2: GHS Hazard Classification

Classification Category Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation.
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.

| Acute Aquatic Toxicity | - | H402: Harmful to aquatic life. |
Signal Word: Warning
Hazard Pictogram: GHSO07 (Exclamation mark)

Experimental and Safety Protocols

While detailed toxicological experimental data is not available in standard SDSs, established
protocols for safe handling, emergency response, and storage are critical for laboratory
personnel.

Immediate medical attention is recommended following any exposure.

Table 3: First-Aid Protocols
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Exposure Route Protocol

Remove the individual to fresh air. If
Inhalation breathing has stopped, provide artificial
respiration. Seek medical attention.

Immediately wash the affected area with plenty
i of soap and water while removing all
Skin Contact ) ) S )
contaminated clothing. If skin irritation persists,

get medical advice.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

| Ingestion | Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Call a POISON CENTER or doctor immediately. |

Table 4: Fire-Fighting Protocols

Measure Protocol

_ L . Use water spray, dry chemical, carbon
Suitable Extinguishing Media L. .
dioxide, or appropriate foam.

Unsuitable Extinguishing Media Do not use a heavy water stream.

During a fire, irritating and highly toxic gases
Hazardous Combustion Products may be generated, including carbon monoxide,

carbon dioxide, and hydrogen bromide.

| Protective Equipment | Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear. |

» Personnel Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE) as detailed in Section 4. Avoid breathing dust. Ensure adequate
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ventilation.

e Environmental Precautions: Prevent the substance from entering drains or public waters.

e Containment and Cleanup: Vacuum or sweep up the material and place it into a suitable,

labeled disposal container. Avoid generating dusty conditions. Clean the spill area

thoroughly.

Handling, Storage, and Personal Protection

Proper handling and storage are essential to minimize risk.

Table 5: Handling and Storage Conditions

Condition

Handling

Requirement

Use with adequate ventilation. Avoid
contact with skin, eyes, and clothing. Do
not ingest or inhale. Wash hands
thoroughly after handling. Avoid the
formation of dust.

Storage

Store in a cool, dry, well-ventilated area. Keep
the container tightly closed. Recommended
storage temperatures vary; options include
refrigerator (2-8°C) or frozen (-20°C) for long-

term stability.

| Incompatible Materials | Strong oxidizing agents and strong acids. |

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
conforming to EN166 or OSHA's 29 CFR 1910.133 regulations.

o Skin Protection: Wear appropriate protective gloves (e.g., Nitrile rubber) and clothing to

prevent skin exposure.

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH or European Standard EN 149 approved respirator.
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Safety Workflow and Logic

The following diagram illustrates the logical flow for safely managing 4-Bromobenzoic-d4 acid
in a laboratory setting.
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Caption: Logical workflow for handling 4-Bromobenzoic-d4 acid.

This guide summarizes the key safety data for 4-Bromobenzoic-d4 acid. Users should always
consult the specific Safety Data Sheet provided by their supplier before handling this chemical
and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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